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Compound of Interest

Compound Name: Furanomycin

Cat. No.: B1674273

Furanomycin Production: Technical Support
Center

This guide provides researchers, scientists, and drug development professionals with
comprehensive strategies, troubleshooting advice, and detailed protocols to enhance
furanomycin production in fermentations.

Frequently Asked Questions (FAQSs)
Q1: What is furanomycin and which microorganisms are
known to produce it?

Furanomycin is a non-proteinogenic a-amino acid that acts as an antibacterial agent.[1][2] It
functions by substituting for isoleucine during protein translation, thereby inhibiting protein
synthesis in susceptible bacteria.[3][4] The compound was first isolated from the fermentation
broth of Streptomyces threomyceticus (ATCC 15795).[1][2] Since its discovery, production has
also been identified in other bacteria, including Pseudomonas fluorescens SBW25 and the
halophilic bacterium Halomonas elongata.[2][3]
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Furanomycin Producing Microorganisms Reference
Streptomyces threomyceticus [1112]
Pseudomonas fluorescens SBW25 [3]
Halomonas elongata [2]

Q2: What is the biosynthetic pathway for furanomycin?

The biosynthesis of furanomycin proceeds via a polyketide pathway.[1][3] The carbon
skeleton is assembled from one propionate and two acetate units.[1][3] Subsequent studies
suggest the pathway involves at least six intermediate steps after the initial assembly of the
polyketide chain.[3] The ether oxygen atom in the furan ring is derived from aerial oxygen.[2]
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Precursors

2x Acetate
1x Propionate

Polyketide Synthase Furanomycin

(PKS) Assembly
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Low Furanomycin Yield Detected

Parameters OK

Issue Resolved?

Step 4: Proceed to Optimization Strategies
- Medium Optimization (OFAT/RSM)
- Precursor Feeding
- Strain Improvement
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Baseline Fermentation
(Standard Medium)

Medium Optimization
(OFAT / RSM)

Parameter Optimization
(pH, Temp, Agitation)

Validated High-Yield Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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